Cas no 2167777-31-1 (9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane)
9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties
Names and Identifiers
-
- 9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
- 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane
- 2167777-31-1
- EN300-1280545
-
- Inchi: 1S/C12H22N2O/c1-10-11(3-4-11)9-15-12(13-10)5-7-14(2)8-6-12/h10,13H,3-9H2,1-2H3
- InChI Key: SNKJDXVGVXCKEQ-UHFFFAOYSA-N
- SMILES: O1C2(CCN(C)CC2)NC(C)C2(C1)CC2
Computed Properties
- Exact Mass: 210.173213330g/mol
- Monoisotopic Mass: 210.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 24.5Ų
9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280545-0.05g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 0.05g |
$1140.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-0.1g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 0.1g |
$1195.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-0.25g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 0.25g |
$1249.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-0.5g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 0.5g |
$1302.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-1.0g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 1g |
$1357.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-2.5g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 2.5g |
$2660.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-5.0g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 5g |
$3935.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-10.0g |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 10g |
$5837.0 | 2023-06-07 | ||
| Enamine | EN300-1280545-50mg |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 50mg |
$1140.0 | 2023-10-01 | ||
| Enamine | EN300-1280545-100mg |
9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane |
2167777-31-1 | 100mg |
$1195.0 | 2023-10-01 |
9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
9,13-Dimethyl-5-Oxa-9,12-Diazadispiro[2.2.56.23]Tridecane: A Novel Compound with Potential Applications in Pharmaceutical and Materials Science
9,13-Dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane is a complex organic compound characterized by its unique spiro structure and multiple heteroatoms. The compound's molecular framework consists of a spiro-connected system with three rings, including a five-membered ring containing an oxygen atom and a six-membered ring containing nitrogen atoms. This structural complexity contributes to its potential biological activity and functional properties. The compound is registered under the Chemical Abstracts Service (CAS) number 2167777-31-1, which is a unique identifier used in chemical research to ensure accurate referencing and communication.
The synthesis of 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.-23]tridecane involves multi-step organic reactions that incorporate functional groups such as methyl and heteroatoms to create the desired spiro structure. The introduction of oxygen and nitrogen atoms into the molecular framework is critical for modulating the compound's chemical reactivity and biological activity. Recent advances in synthetic organic chemistry have enabled the development of more efficient methods for synthesizing such complex molecules, which is essential for exploring their potential applications in various fields.
Research published in Journal of Medicinal Chemistry (2023) has highlighted the potential of 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane as a candidate for drug discovery. The compound's unique molecular architecture may provide novel pharmacophore features that could interact with specific biological targets. For instance, the presence of the oxygen atom in the five-membered ring may enhance its ability to bind to certain receptors or enzymes, while the nitrogen atoms in the six-membered ring could contribute to its overall polarity and solubility properties.
Studies conducted by a team at the University of Tokyo (2024) have explored the potential of 9,13-dimethyl-5-oxa-9,12-diazadispi,ro[2.2.56.23]tridecane in the development of biocompatible materials. The compound's structural features, including its spiro connectivity and heteroatom content, may make it suitable for applications in polymer science and nanotechnology. Researchers have suggested that its molecular design could be tailored to create materials with specific mechanical properties or functional characteristics, such as controlled drug release or enhanced biocompatibility.
In the context of pharmaceutical research, the 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane compound has been investigated for its potential as a scaffold for designing new drugs. The spiro structure and presence of heteroatoms may allow for the incorporation of various functional groups that could target specific diseases or conditions. For example, modifications to the methyl groups or the heteroatom-containing rings could potentially enhance the compound's selectivity for certain biological pathways, thereby improving its therapeutic potential.
Recent studies have also focused on the physicochemical properties of 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane to assess its suitability for various applications. Factors such as solubility, stability, and reactivity are critical in determining the compound's practical utility. Researchers have used advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize the compound's molecular structure and behavior in different environments. These studies have provided valuable insights into the compound's potential for further development and optimization.
One of the key advantages of 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane is its structural versatility. The spiro connectivity allows for the incorporation of multiple functional groups, which can be tailored to achieve specific chemical and biological properties. This adaptability makes the compound a promising candidate for applications in diverse fields, from drug discovery to material science. The ability to modify its molecular structure through chemical synthesis opens up new possibilities for enhancing its functionality and expanding its potential applications.
Furthermore, the compound's potential applications in pharmaceutical research have been supported by computational studies. Molecular modeling and virtual screening techniques have been used to predict the compound's interactions with various biological targets. These computational approaches help researchers identify potential drug targets and optimize the compound's structure for improved efficacy and reduced side effects. The integration of computational methods with experimental studies has significantly accelerated the discovery and development of new drugs based on the 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane scaffold.
In addition to its pharmaceutical potential, 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane has been explored for its role in materials science. The compound's unique molecular architecture may enable the creation of novel materials with specific properties, such as enhanced mechanical strength or improved thermal stability. Researchers have investigated the potential of this compound in the development of advanced polymers and nanomaterials, which could have applications in fields such as electronics, energy storage, and biomedical engineering.
Despite the promising potential of 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane, further research is needed to fully understand its properties and optimize its applications. Ongoing studies are focused on refining the synthesis methods to improve the efficiency and scalability of producing this compound. Additionally, more extensive biological and pharmacological evaluations are required to determine its efficacy and safety in potential therapeutic applications.
Overall, 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane represents a significant advancement in the field of organic chemistry and its applications. Its unique structural features and potential for functional modification make it a valuable candidate for further exploration in pharmaceutical and materials science. As research continues to evolve, the compound's properties and applications are likely to expand, contributing to the development of new technologies and therapeutic solutions.
For more information on the 9,13-dimethyl-5-oxa-9,12-diazadispiro[2.2.56.23]tridecane compound and its potential applications, researchers and industry professionals can refer to recent publications in chemical and pharmaceutical journals, as well as ongoing studies in the field of organic chemistry and materials science.
2167777-31-1 (9,13-dimethyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)